Cas no 126639-20-1 (Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2beta,3beta)- (9CI))

• Product Name: Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2beta,3beta)- (9CI)
• CAS No: 126639-20-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 897312
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2beta,3beta)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2beta,3beta)- (9CI)
• Cyclopropanecarboxylicacid,2-methoxy-3-(1-methylethyl)-,(1alpha,2bta,3bta)-(9CI)
• Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2ba,3ba)- (9CI)
• Cyclopropanecarboxylic acid, 2-methoxy-3-(1-methylethyl)-, (1alpha,2b

• Inchi： 1S/C8H14O3/c1-4(2)5-6(8(9)10)7(5)11-3/h4-7H,1-3H3,(H,9,10)/t5-,6+,7-/m1/s1
• InChI Key： KCCFKATXYGTEBQ-DSYKOEDSSA-N
• SMILES： [C@H]1(C(O)=O)[C@@H](C(C)C)[C@H]1OC

Computed Properties

• Exact Mass: 272.08309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7

Experimental Properties

• PSA: 52.54